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Compound of Interest

4-Oxocyclohexane-1-sulfonyl
Compound Name:
chloride

Cat. No.: B570904

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
Oxocyclohexane-1-sulfonyl chloride. Adherence to these procedures is critical for ensuring
laboratory safety and environmental protection. This guide is intended to be a primary resource
for procedural guidance, building trust through a commitment to safety beyond the product
itself.

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Oxocyclohexane-1-sulfonyl chloride
(CAS No. 1262409-43-7 or 1020842-00-5) is not readily available in public domains. The
following procedures are based on the general properties and hazards of sulfonyl chloride
compounds.[1][2][3] It is imperative to consult the specific SDS provided by your supplier and
to adhere to all institutional and local regulations regarding chemical waste disposal. Always
perform a small-scale test reaction when attempting a new neutralization procedure.

Immediate Safety and Hazard Profile

4-Oxocyclohexane-1-sulfonyl chloride, like other sulfonyl chlorides, should be treated as a
corrosive and water-reactive substance.[1][2]

e Primary Hazards:

o Corrosivity: Causes severe skin burns and serious eye damage.[1][3][4]
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o Reactivity: Reacts exothermically, and sometimes violently, with water, moisture, and
bases. This reaction produces corrosive hydrochloric acid and 4-oxocyclohexane-1-
sulfonic acid.[1]

o Toxicity: May be toxic if inhaled, swallowed, or in contact with skin.[4] Inhalation of vapors

or fumes can cause respiratory tract irritation.

o Combustion Hazards: Combustion may produce toxic and corrosive gases such as
hydrogen chloride and sulfur oxides.[2]

Quantitative Data and Properties

The following table summarizes available data for 4-Oxocyclohexane-1-sulfonyl chloride and

typical data for related sulfonyl chlorides.
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Property Value Source

) 4-0Oxocyclohexane-1-sulfonyl
Chemical Name

chloride
CAS Number 1262409-43-7, 1020842-00-5 [5][6]
Molecular Formula CeHoCIOsS [718]
Molecular Weight 196.65 g/mol [7]
Appearance Assumed to be a solid or liquid  General

Store in a cool, dry, well-
ventilated area away from
incompatible substances.
Storage Keep container tightly closed [1][5]
and protect from moisture.
Handle under an inert gas

atmosphere.

Water, strong bases, strong
Incompatible Materials oxidizing agents, alcohols, and  [1]

amines.

Chemical-resistant gloves
(e.g., nitrile rubber), tightly
fitting safety goggles, full-face

Personal Protective Equipment ) ) ]
shield, chemical-resistant lab [11[3114]

(PPE)
coat or apron. Work must be

performed in a certified

chemical fume hood.

Experimental Protocols for Disposal

The disposal of 4-Oxocyclohexane-1-sulfonyl chloride is a two-stage process: neutralization
of small, residual quantities and packaging of bulk quantities for professional disposal.

Protocol 1: Neutralization of Small, Residual Quantities
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This procedure is intended for the treatment of small amounts of residual 4-Oxocyclohexane-
1-sulfonyl chloride (e.g., rinsing glassware).

Objective: To safely hydrolyze and neutralize residual 4-Oxocyclohexane-1-sulfonyl chloride
into the less hazardous 4-oxocyclohexane-1-sulfonic acid sodium salt.

Materials:
» Residual 4-Oxocyclohexane-1-sulfonyl chloride

o Saturated aqueous sodium bicarbonate (NaHCOs) solution or a 1-2 M sodium hydroxide
(NaOH) solution

* Ice bath

o Large beaker (at least 5-10 times the volume of the sulfonyl chloride solution)
 Stir plate and stir bar

e pH paper or pH meter

Procedure:

o Preparation: In a certified chemical fume hood, place the large beaker containing a sufficient
volume of the chosen basic solution on a stir plate situated within an ice bath. A general
guideline is to use at least 5-10 molar equivalents of the base relative to the estimated
amount of residual sulfonyl chloride. Begin vigorous stirring.

o Slow Addition: Carefully and slowly, add the residual solution containing 4-Oxocyclohexane-
1-sulfonyl chloride to the cold, stirred basic solution in a dropwise manner.

o CAUTION: The reaction is exothermic and will produce gas (CO: if using sodium
bicarbonate). The rate of addition must be controlled to prevent excessive foaming, a rapid
increase in temperature, or overflow.

» Reaction Completion: Once the addition is complete, continue to stir the mixture in the ice
bath for a minimum of 30-60 minutes to ensure the hydrolysis reaction is complete.
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e pH Verification: Remove the beaker from the ice bath and allow it to warm to room
temperature. Test the pH of the aqueous layer to confirm it is neutral or slightly basic (pH 7-
9). If the solution is still acidic, add more base.

o Final Disposal: Once neutralized, the resulting agueous solution should be transferred to a
designated "Aqueous Hazardous Waste" container as per your institution's guidelines. Do
not pour down the drain unless permitted by local regulations for neutralized solutions of this
nature.

Protocol 2: Disposal of Bulk Quantities and
Contaminated Materials

Bulk quantities of 4-Oxocyclohexane-1-sulfonyl chloride and materials contaminated with it
(e.g., absorbent from a spill) must be disposed of as hazardous waste without attempting
neutralization.

Procedure:

o Waste Segregation: This compound is a halogenated organic substance. It must be collected
in a designated "Halogenated Organic Waste" container. Do not mix it with non-halogenated
waste, as this can significantly increase disposal costs.

o Container and Labeling: Ensure the original container is tightly sealed. If transferring, use a
compatible, properly sealed, and clearly labeled hazardous waste container. The label must
include the full chemical name, "4-Oxocyclohexane-1-sulfonyl chloride," and appropriate
hazard symbols (e.g., corrosive).

o Spill Residues: In the event of a spill, absorb the material with an inert, non-combustible
absorbent such as sand, earth, or vermiculite. Do not use combustible materials like
sawdust. Carefully scoop the absorbed material into a designated hazardous waste
container.

o Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company.
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Mandatory Visualizations

The following diagrams illustrate the logical workflows for the proper handling and disposal of

4-Oxocyclohexane-1-sulfonyl chloride.

Caption: Disposal workflow for 4-Oxocyclohexane-1-sulfonyl chloride.
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Caption: Neutralization reaction of 4-Oxocyclohexane-1-sulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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